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Compound of Interest

Compound Name: 2-methoxypropan-1-ol

cat. No.: B075729

An In-depth Technical Guide to the Molecular Structure of 2-Methoxypropan-1-ol

Introduction

2-Methoxypropan-1-ol, a member of the glycol ether family, is an organic compound with the
chemical formula C4H1002.[1][2][3] Structurally, it possesses both a primary alcohol and a
secondary ether functional group, which imparts good solubility for both aqueous and oily
substances.[3] This amphiphilic nature makes it a versatile solvent in various industrial
applications, including paints, coatings, and cleaning products.[2][4] It is an isomer of the more
commercially common 1-methoxy-2-propanol, with which it is often produced as a byproduct.[5]
[6] This document provides a detailed examination of its molecular structure, physicochemical
properties, synthesis, and spectroscopic characterization for researchers, scientists, and
professionals in drug development.

Molecular Structure and Identification

2-Methoxypropan-1-ol consists of a three-carbon propane chain. A hydroxyl group (-OH) is
attached to the first carbon (C1), and a methoxy group (-OCH3) is attached to the second
carbon (C2). The presence of four different substituents on the second carbon atom makes it a
chiral center, meaning 2-methoxypropan-1-ol can exist as two distinct enantiomers: (S)-2-
methoxypropan-1-ol and (R)-2-methoxypropan-1-ol.[7][8]

Caption: 2D molecular structure of 2-methoxypropan-1-ol, highlighting the chiral center.

Table 1: Chemical Identifiers for 2-methoxypropan-1-ol
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Identifier Value Reference(s)
IUPAC Name 2-methoxypropan-1-ol [6]
CAS Number 1589-47-5 [6]
Molecular Formula C4H1002 [6]
SMILES CCc(co)oc [6]

INChl=1S/C4H1002/c1-4(3-
InChl (6]
5)6-2/h4-5H,3H2,1-2H3

| INChiKey | YTTEFPATQICAQN-UHFFFAOYSA-N |[6][9] |

Physicochemical Properties

The physical and chemical properties of 2-methoxypropan-1-ol are summarized below. These
properties are crucial for its application as a solvent and for predicting its behavior in chemical
reactions and biological systems.

Table 2: Physicochemical Properties of 2-methoxypropan-1-ol
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Property Value Reference(s)
Molecular Weight 90.12 g/mol [5][6]
Appearance Colorless, clear liquid [3114]

Density 0.912 - 0.942 g/cm3 at 20 °C [21[31[5]
Boiling Point 130 - 152 °C [21[31[5]
Melting Point -84.2 °C (estimate) [5][10]

Flash Point 38-41.9°C [21[31[5]

Water Solubility

Miscible (1.0 x 10° mg/L at 25
OC)

[5]

Refractive Index

1.407 -1.413 at 20 °C

[2](5]

Vapor Pressure

4.1 mm Hg at 25 °C (estimate)

[5]

XLogP3

-0.2

[5][6]

| Topological Polar Surface Area | 29.5 A2 |[5][6] |

Spectroscopic Characterization

Spectroscopic methods are essential for the structural elucidation and purity assessment of 2-

methoxypropan-1-ol.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm

the proton environment in the molecule. For (R)-2-methoxy-1-propanol, the following
chemical shifts have been reported in DMSO-d6: & [ppm] = 4.55 (t, 1H), 3.40-3.31 (m, 1H),
3.30-3.20 (m, 2H), 3.24 (s, 3H), 1.02 (d, 3H).[8]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify the key functional groups. A broad

absorption band characteristic of the O-H stretch of the alcohol group is expected around

3400 cm~1, while C-O stretching vibrations for the ether and alcohol are expected in the

1100-1000 cm~1 region.[11]
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e Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern, confirming the molecular structure.[12]

Comprehensive NMR, FTIR, and MS spectral data for 2-methoxypropan-1-ol are available in
public databases such as SpectraBase and the NIST WebBook.[12][13]

Synthesis and Experimental Protocols

2-Methoxypropan-1-ol is typically synthesized as a secondary product during the industrial
preparation of 1-methoxy-2-propanol.[14] This process involves the reaction of propylene oxide
with methanol.[1][14] However, for research purposes requiring high purity or specific
enantiomers, targeted synthesis protocols are necessary.

Experimental Protocol: Synthesis of (R)-2-methoxy-1-
propanol

The following protocol describes the reduction of (R)-(+)-2-methoxypropionic acid to yield (R)-
(-)-2-methoxy-1-propanol.[8]

Materials and Equipment:

e (R)-(+)-2-methoxypropionic acid

o Borane/dimethyl sulfide complex (BMS)
e Dichloromethane (DCM)

e 2M aqueous sodium hydroxide (NaOH)
e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask

e Magnetic stirrer

* Ice bath

o Separatory funnel
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o Rotary evaporator
» Argon or Nitrogen source for inert atmosphere
Procedure:

o Reaction Setup: A solution of 500 mg (4.66 mmol) of (R)-(+)-2-methoxypropionic acid in 10
mL of dichloromethane is prepared in a round-bottom flask under an argon atmosphere.

» Addition of Reducing Agent: The flask is cooled to 0 °C using an ice bath. 858 L (8.39
mmol, 1.8 eq.) of borane/dimethyl sulfide complex is added dropwise to the stirred solution.

o Reaction: The reaction mixture is allowed to warm to room temperature and is stirred
overnight.

e Quenching: The reaction is carefully quenched by the dropwise addition of 2M aqueous
sodium hydroxide solution.

o Extraction: The mixture is transferred to a separatory funnel. The organic phase is
separated, and the aqueous phase is extracted with dichloromethane.

e Drying and Concentration: The organic phases are combined, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure using a rotary evaporator to yield
the final product.[8]
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Caption: Workflow for the synthesis of (R)-2-methoxy-1-propanol.
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Safety and Handling

2-Methoxypropan-1-ol is classified as a flammable liquid and vapor.[5][15] It can cause
serious eye damage and skin irritation.[15][16] Furthermore, it is suspected of damaging the
unborn child.[16] Therefore, strict safety precautions are mandatory when handling this
chemical.

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[17]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and a lab coat.[16][17]

o Handling: Keep away from heat, sparks, open flames, and other ignition sources.[17] Use
non-sparking tools and take precautionary measures against static discharge.[16] Avoid
breathing vapors or mists.[16]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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